Cas no 207452-95-7 (Benzoic acid,4-[[(1R)-1-carboxyethyl]amino]-)

• Product Name: Benzoic acid,4-[[(1R)-1-carboxyethyl]amino]-
• CAS No: 207452-95-7
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 241832
• PubChem ID: 45089845
• Update Time: 2025-04-19

Benzoic acid,4-[[(1R)-1-carboxyethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[(1R)-1-carboxyethyl]amino]-
• Benzoic acid, 4-[[(1R)-1-carboxyethyl]amino]- (9CI)
• 4-{[(1R)-1-Carboxyethyl]amino}benzoic acid
• 207452-95-7
• SCHEMBL6237516
• Benzoic acid,4-[[(1R)-1-carboxyethyl]amino]-(9ci)

• Inchi： 1S/C10H11NO4/c1-6(9(12)13)11-8-4-2-7(3-5-8)10(14)15/h2-6,11H,1H3,(H,12,13)(H,14,15)/t6-/m1/s1
• InChI Key： RZAPRBYXMPEHOJ-ZCFIWIBFSA-N
• SMILES： OC([C@@H](C)NC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 209.06883
• Monoisotopic Mass: 209.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 86.63